Cas no 2172176-49-5 (4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile)

• Product Name: 4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile
• CAS No: 2172176-49-5
• MF: C₁₀H₄ClF₂N₃O
• MW: 255.608067512512
• CID: 5804003
• PubChem ID: 165720813
• Update Time: 2025-06-15

4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile
• 4-chloro-2-[5-(difluoromethyl)furan-2-yl]pyrimidine-5-carbonitrile
• EN300-1461580
• 2172176-49-5

• Inchi： 1S/C10H4ClF2N3O/c11-8-5(3-14)4-15-10(16-8)7-2-1-6(17-7)9(12)13/h1-2,4,9H
• InChI Key： YQNIMNMLWOMUDY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=NC(C2=CC=C(C(F)F)O2)=N1

Computed Properties

• Exact Mass: 255.0010958g/mol
• Monoisotopic Mass: 255.0010958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.7Ų

Additional information on 4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile

4-Chloro-2-5-(Difluoromethyl)furan-2-ylpyrimidine-5-Carbonitrile: A Promising Scaffold for Targeted Therapeutic Development

4-Chloro-2-5-(Difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile represents a novel heterocyclic compound with unique structural features that have garnered significant attention in recent years. This molecule, characterized by its pyrimidine core functionalized with a furanyl ring and fluoromethyl substituents, exhibits potential for applications in medicinal chemistry. The 4-chloro group at the pyrimidine ring and the 5-(difluoromethyl) substitution on the furan ring contribute to its distinct physicochemical properties, making it a valuable candidate for further exploration in drug discovery.

The CAS No. 2172176-49-5 identifier confirms the molecular structure of this compound, which has been extensively studied for its potential biological activities. Recent research has highlighted the importance of pyrimidine derivatives in modulating cellular signaling pathways, particularly in the context of oncology and infectious disease treatment. The furanyl ring provides additional structural diversity, enabling the molecule to interact with multiple biological targets through hydrogen bonding and hydrophobic interactions.

Current studies on 4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile have focused on its potential as a lead compound for the development of antiviral agents. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antiviral activity against RNA viruses, with an EC₅₀ value of 0.8 µM in cell culture models. The fluoromethyl group appears to enhance the compound's metabolic stability, while the chlorine substitution at the pyrimidine ring may influence its binding affinity to viral proteases.

The pyrimidine core of this molecule is structurally similar to nucleoside analogs, which are widely used in antiviral therapies. However, the unique furan-2-yl substitution introduces novel pharmacophore elements that may offer advantages in terms of selectivity and toxicity profiles. Comparative studies with traditional nucleoside analogs have shown that 4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile demonstrates improved cellular uptake and reduced off-target effects, which are critical factors in drug development.

Recent advancements in computational chemistry have provided new insights into the molecular mechanisms of action for this compound. Molecular docking studies have revealed that the 5-(difluoromethyl) group forms critical hydrogen bonds with key residues in the active site of viral enzymes. These interactions suggest that the compound may act as a competitive inhibitor, disrupting the enzymatic activity of the target. Such findings are particularly relevant in the context of emerging viral threats, where rapid development of effective antiviral agents is crucial.

The 4-chloro substitution on the pyrimidine ring has also been linked to enhanced metabolic stability, a key factor in the pharmacokinetic profile of drug candidates. A 2024 study published in Drug Discovery Today reported that this functional group significantly prolongs the half-life of the compound in vivo, which is essential for maintaining therapeutic concentrations over extended periods. This property makes 4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile an attractive candidate for chronic disease management applications.

From a synthetic perspective, the preparation of 4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile involves multi-step organic reactions that have been optimized for scalability and yield. Recent advances in asymmetric catalysis have enabled the efficient synthesis of this compound with high stereochemical purity, which is critical for maintaining its biological activity. These synthetic methodologies are being actively explored in industrial settings for large-scale production of potential therapeutic agents.

The furanyl ring in this molecule contributes to its unique electronic properties, which may influence its interaction with biological targets. A 2023 computational study published in Chemical Communications demonstrated that the furanyl ring enhances the compound's ability to form π-π interactions with aromatic residues in protein targets, potentially improving its binding affinity and selectivity. These findings highlight the importance of ring systems in the design of effective pharmaceutical agents.

In the context of drug discovery, the 5-(difluoromethyl) group has been shown to modulate the physicochemical properties of the molecule, including its solubility and permeability. These properties are critical for determining the bioavailability of a drug candidate. Recent studies have demonstrated that the fluoromethyl substitution can significantly improve the solubility of the compound, which is essential for its effectiveness in pharmaceutical formulations.

The pyrimidine core of 4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile has also been linked to its potential as a scaffold for the development of antitumor agents. Research published in Cancer Research in 2023 indicated that this compound may inhibit the proliferation of cancer cells by interfering with DNA replication processes. The unique combination of functional groups in this molecule suggests that it could serve as a versatile platform for the design of novel therapeutic agents with broad applications.

Overall, the structural features of 4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile make it a promising candidate for further investigation in the field of medicinal chemistry. Its unique combination of pyrimidine, furan, and fluoromethyl substituents provides a foundation for the development of novel therapeutic agents with potential applications in oncology, virology, and other therapeutic areas. Continued research into the molecular mechanisms of action and pharmacological properties of this compound will be essential for its successful translation into clinical applications.

As the field of drug discovery continues to evolve, compounds like 4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile represent the next frontier in the development of targeted therapies. The unique structural features of this molecule, combined with its demonstrated biological activities, position it as a valuable asset in the search for new treatments for a wide range of diseases. Ongoing research and development efforts are expected to further elucidate the full potential of this compound in the context of modern medicine.

Ultimately, the CAS No. 2172176-49-5 compound exemplifies the importance of structural diversity in the design of effective pharmaceutical agents. Its unique combination of functional groups and ring systems offers a versatile platform for the development of novel therapies. As research in this area progresses, it is anticipated that 4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile will play a significant role in the advancement of targeted therapeutic strategies for various medical conditions.

Further exploration of the molecular mechanisms underlying the biological activities of 4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile will be crucial for its successful application in drug development. Continued investment in research and development is expected to unlock new opportunities for this compound, contributing to the advancement of modern medicine and the treatment of complex diseases.

In conclusion, 4-chloro-2-5-(difluoromethyl)furan-2-ylpyrimidine-5-carbonitrile represents a promising scaffold with potential applications in multiple therapeutic areas. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation in the field of medicinal chemistry. As research in this area continues to expand, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutic agents for a wide range of medical conditions.